Cas no 1784914-83-5 (1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine
• CAS No: 1784914-83-5
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6249116
• PubChem ID: 84648457
• Update Time: 2025-05-20

1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine
• EN300-1839538
• 1784914-83-5

• Inchi： 1S/C9H17N/c1-10-9(5-6-9)7-8-3-2-4-8/h8,10H,2-7H2,1H3
• InChI Key： IGFFSZPLRIEXNP-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2CCC2)CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine

1-(Cyclobutylmethyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(Cyclobutylmethyl)-N-methylcyclopropan-1-amine, also known by its CAS registry number 1784914-83-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and as a building block for advanced materials. The molecule's structure, which includes a cyclopropane ring and a cyclobutyl group, contributes to its distinctive chemical properties and reactivity.

The synthesis of 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine involves a series of carefully designed reactions that highlight the versatility of cyclopropane chemistry. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex structures, making this compound more accessible for research and industrial applications. Its synthesis often begins with the preparation of cyclopropylamine derivatives, followed by alkylation or coupling reactions to introduce the cyclobutylmethyl group.

One of the most promising areas of research involving this compound is its application in drug design. The cyclopropane ring is known for its ability to induce steric strain, which can be harnessed to create molecules with unique pharmacokinetic profiles. Studies have shown that 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine exhibits interesting bioactivity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. This has led to its exploration as a lead compound in the development of potential therapeutic agents.

In addition to its biological applications, this compound has also found relevance in materials science. The combination of a cyclopropane ring and a cyclobutyl group imparts mechanical strength and thermal stability to polymers synthesized using this compound as a monomer. Recent research has demonstrated that polymers incorporating 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine exhibit superior mechanical properties compared to traditional polymers, making them suitable for high-performance applications in aerospace and automotive industries.

The study of CAS 1784914-83-5 has also contributed to our understanding of strained ring systems in organic chemistry. The cyclopropane ring's reactivity under various conditions has been extensively investigated, providing insights into its potential as an intermediate in more complex syntheses. For instance, recent findings suggest that this compound can undergo metal-catalyzed cross-coupling reactions, enabling the construction of biologically active molecules with unprecedented efficiency.

In conclusion, 1-(cyclobutylmethyl)-N-methylcyclopropan-1-amine, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across drug discovery, materials science, and advanced chemical synthesis, underscoring its importance as a valuable chemical entity. As research progresses, it is anticipated that this compound will unlock new possibilities in these fields, further solidifying its role as a key player in modern chemistry.